Cas no 126104-21-0 (5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)-)

5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)- structure
126104-21-0 structure
Product Name:5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)-
CAS No:126104-21-0
MF:C15H12N2O2
MW:252.267983436584
CID:164095
PubChem ID:189900
Update Time:2025-04-19

5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)-
    • 6-(4-ethylphenyl)-5H-pyrrolo(3,4-b)pyridine-5,7-dione
    • 6-(4-ethylphenyl)pyrrolo[3,4-b]pyridine-5,7-dione
    • 5H-Pyrrolo(3,4-b)pyridine-5,7-dione, 6-(4-ethylphenyl)-
    • 6-(4-ethylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
    • 6-Epppd
    • 126104-21-0
    • 6-(4-ethylphenyl)-5h-pyrrolo[3,4-b]pyridine-5,7-dione
    • DTXSID60155080
    • Inchi: 1S/C15H12N2O2/c1-2-10-5-7-11(8-6-10)17-14(18)12-4-3-9-16-13(12)15(17)19/h3-9H,2H2,1H3
    • InChI Key: KYJKSGHCNHOJDK-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CN=C2C(N1C1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 252.08996
  • Monoisotopic Mass: 252.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.3Ų

Experimental Properties

  • Density: 1.308
  • Boiling Point: 449.9°Cat760mmHg
  • Flash Point: 225.9°C
  • Refractive Index: 1.643
  • PSA: 50.27
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